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Compound of Interest

Compound Name: Methyl 2-bromopropionate

Cat. No.: B044725 Get Quote

For Immediate Reference: Key Safety and Handling Information for Methyl 2-
bromopropionate

This document provides critical safety protocols, personal protective equipment (PPE)

requirements, and logistical plans for the handling and disposal of Methyl 2-bromopropionate.

Adherence to these guidelines is essential for ensuring the safety of all laboratory personnel.

Methyl 2-bromopropionate is a flammable liquid and vapor that can cause severe skin burns,

serious eye damage, and respiratory irritation.[1][2][3][4][5] It is imperative to handle this

chemical with appropriate caution in a controlled laboratory environment.

Personal Protective Equipment (PPE)
The following table outlines the mandatory personal protective equipment for handling Methyl
2-bromopropionate.
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Protection Type Specific Requirements Rationale

Eye and Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).[3][6]

To protect against splashes

and vapors that can cause

severe eye damage.[1]

Skin Protection

Chemical-resistant gloves

(inspect before use) and flame-

retardant, antistatic protective

clothing.[2][6]

To prevent skin contact which

can result in severe burns.[1]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1] If exposure limits are

exceeded or irritation occurs,

use a NIOSH/MSHA approved

respirator with an organic

vapor cartridge.[1][3][6]

To avoid inhalation of vapors

which may cause respiratory

tract irritation.[1][4]

Chemical Handling and Storage Protocols
Proper handling and storage are critical to mitigate the risks associated with Methyl 2-
bromopropionate.
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Procedure Detailed Steps and Precautions

Handling

Always handle Methyl 2-bromopropionate within

a chemical fume hood.[1] Ensure all sources of

ignition such as heat, sparks, and open flames

are eliminated.[1][2][5] Use only non-sparking

tools and equipment.[1][3][5] Ground and bond

containers when transferring material to prevent

static discharge.[1][5] Avoid breathing vapors or

mists.[3] Wash hands thoroughly after handling.

[2]

Storage

Store in a cool, dry, and well-ventilated area

away from heat and sources of ignition.[1][2][6]

Keep containers tightly closed to prevent

leakage and evaporation.[1][2][6] Store in a

designated corrosives area.[1] Incompatible

materials to avoid include acids, bases,

reducing agents, and oxidizing agents.[1]

Emergency Procedures
Immediate and appropriate response to emergencies can significantly reduce harm.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC173391000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173391000&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/fr_FR/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820222&DocumentId=820222_SDS_MY_EN.PDF&DocumentType=MSD&Language=EN&Country=MY&Origin=PDP&Display=inline
https://www.tcichemicals.com/IN/en/p/B1460
https://www.fishersci.com/store/msds?partNumber=AC173391000&countryCode=US&language=en
https://kscl.co.in/wp-content/uploads/2023/06/Methyl-2-bromopropionate-MSDS.pdf
https://www.tcichemicals.com/IN/en/p/B1460
https://www.fishersci.com/store/msds?partNumber=AC173391000&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/B1460
https://kscl.co.in/wp-content/uploads/2023/06/Methyl-2-bromopropionate-MSDS.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/fr_FR/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820222&DocumentId=820222_SDS_MY_EN.PDF&DocumentType=MSD&Language=EN&Country=MY&Origin=PDP&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC173391000&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/fr_FR/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820222&DocumentId=820222_SDS_MY_EN.PDF&DocumentType=MSD&Language=EN&Country=MY&Origin=PDP&Display=inline
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC173391000&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/fr_FR/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820222&DocumentId=820222_SDS_MY_EN.PDF&DocumentType=MSD&Language=EN&Country=MY&Origin=PDP&Display=inline
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC173391000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173391000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation Immediate Actions

Spill

Minor Spill (<4L) in a controlled area: Evacuate

non-essential personnel.[7] Eliminate all ignition

sources.[8] Ventilate the area.[8] Wear

appropriate PPE. Contain the spill with inert,

non-combustible absorbent material (e.g., sand,

vermiculite).[8] Collect the absorbed material

into a suitable, closed container for disposal.[1]

Major Spill: Evacuate the area immediately and

contact emergency services.[9]

Fire

Use carbon dioxide, dry chemical, or alcohol-

resistant foam to extinguish.[1] Vapors are

heavier than air and may travel to a source of

ignition and flash back.[1][3] Firefighters should

wear self-contained breathing apparatus and full

protective gear.[1][2]

First Aid: Skin Contact

Immediately remove all contaminated clothing.

[7] Rinse the affected skin area with plenty of

water for at least 15 minutes.[1] Seek immediate

medical attention.[7]

First Aid: Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Remove contact lenses if present and easy to

do.[7] Seek immediate medical attention.[7]

First Aid: Inhalation

Move the person to fresh air.[7] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[3] Seek immediate medical

attention.[7]

First Aid: Ingestion

Do NOT induce vomiting.[7] If the person is

conscious, rinse their mouth with water and give

them two glasses of water to drink.[7] Seek

immediate medical attention.[7]
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Disposal Plan
All waste containing Methyl 2-bromopropionate must be treated as hazardous waste.

Waste Type Disposal Procedure

Unused Chemical

Dispose of contents and container to an

approved waste disposal plant.[5][10] Do not

dispose of down the drain.[7]

Contaminated Materials

All contaminated absorbent materials, PPE, and

glassware must be collected in a labeled, sealed

container for hazardous waste disposal.[11]

Experimental Workflow for Handling Methyl 2-
bromopropionate
The following diagram outlines the standard operating procedure for safely handling Methyl 2-
bromopropionate in a laboratory setting.
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Workflow for Handling Methyl 2-bromopropionate

Preparation

Handling

Cleanup & Disposal

Review SDS and SOPs

Verify Fume Hood Functionality

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Spill Kit

Work Exclusively in Fume Hood

Begin Experiment

Ground/Bond Container for Transfer

Use Non-Sparking Tools

Keep Container Tightly Closed

Decontaminate Work Area

Experiment Complete

Segregate and Label Waste

Dispose of Waste via Approved Channels

Remove and Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Standard Operating Procedure for Methyl 2-bromopropionate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b044725?utm_src=pdf-body-img
https://www.benchchem.com/product/b044725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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